Cas no 941912-38-5 (5-(4-methoxyphenyl)amino-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(4-methoxyphenyl)amino-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile
• CAS No: 941912-38-5
• MF: C₂₃H₁₉N₃O₄
• MW: 401.414665460587
• CID: 5430274
• Update Time: 2025-05-20

5-(4-methoxyphenyl)amino-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyanilino)-2-[5-[(2-methylphenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• 5-(4-methoxyphenyl)amino-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C23H19N3O4/c1-15-5-3-4-6-20(15)28-14-18-11-12-21(29-18)23-26-19(13-24)22(30-23)25-16-7-9-17(27-2)10-8-16/h3-12,25H,14H2,1-2H3
• InChI Key： PXTDXLXAKORCAT-UHFFFAOYSA-N
• SMILES： O1C(NC2=CC=C(OC)C=C2)=C(C#N)N=C1C1=CC=C(COC2=CC=CC=C2C)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 5-(4-methoxyphenyl)amino-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile

5-(4-Methoxyphenyl)Amino-2-{5-(2-Methylphenoxy)methylfuran-2-yl}-1,3-Oxazole-4-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 941912-38-5, named 5-(4-methoxyphenyl)amino-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, which are widely studied in pharmaceutical research due to their unique electronic properties and bioactivity. The molecule incorporates multiple functional groups, including an oxazole ring, a furan moiety, and a methoxyphenyl group, making it a promising candidate for drug development and material science.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those with multiple aromatic rings and electron-withdrawing groups. The oxazole ring in this compound is known for its stability and ability to participate in hydrogen bonding, which can enhance the bioavailability of drugs. Additionally, the presence of the furan moiety adds flexibility to the molecule, potentially allowing for better interaction with biological targets. The methoxyphenyl group further contributes to the molecule's hydrophilic properties, which are crucial for drug delivery systems.

One of the most significant advancements in the study of this compound involves its application in targeted drug delivery systems. Researchers have explored the use of this compound as a carrier for anticancer drugs due to its ability to encapsulate hydrophobic molecules within its structure. This property has been validated through in vitro experiments, where the compound demonstrated efficient drug encapsulation and controlled release mechanisms. Furthermore, the electron-withdrawing cyano group at the 4-position of the oxazole ring enhances the molecule's ability to interact with biological membranes, making it an ideal candidate for transdermal drug delivery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis begins with the preparation of intermediate compounds such as 4-methoxyaniline and 5-(2-methylphenoxy)methylfuran, which are then subjected to coupling reactions under specific conditions. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis process, making it more feasible for large-scale production.

The physical and chemical properties of this compound have also been extensively studied. It has a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions where high solubility is required. Additionally, spectroscopic analyses have confirmed the presence of key functional groups, including aromatic C-H stretches and nitrile C≡N bonds, which are critical for its reactivity.

Recent research has also focused on the biological activity of this compound. In vitro assays have shown that it exhibits moderate inhibitory activity against several enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that the compound has low cytotoxicity against normal human cells, which is a promising sign for its use in therapeutic applications.

In conclusion, 5-(4-methoxyphenyl)amino-2-{5-(2-methylphenoxy)methylfuran-2-yl}-1,3-oxazole-4-carbonitrile (CAS No. 941912-38-5) is a versatile compound with significant potential in pharmaceuticals and material science. Its unique structure combines stability with functional versatility, making it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play a crucial role in advancing modern medicine.